Cas no 162213-00-5 (3-Hexanol, 4-amino-3-ethyl-5-methyl-, (4S)-)
162213-00-5 structure
Product Name:3-Hexanol, 4-amino-3-ethyl-5-methyl-, (4S)-
CAS No:162213-00-5
MF:C9H21NO
MW:159.269142866135
CID:1342270
Update Time:2024-08-17
3-Hexanol, 4-amino-3-ethyl-5-methyl-, (4S)- Chemical and Physical Properties
Names and Identifiers
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- 3-Hexanol, 4-amino-3-ethyl-5-methyl-, (4S)-
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- Inchi: 1S/C9H21NO/c1-5-9(11,6-2)8(10)7(3)4/h7-8,11H,5-6,10H2,1-4H3/t8-/m0/s1
- InChI Key: NGTZZLFIMHYSSJ-QMMMGPOBSA-N
- SMILES: CCC(CC)(O)[C@@H](N)C(C)C
Computed Properties
- Exact Mass: 159.16243
Experimental Properties
- Density: 0.889±0.06 g/cm3(Predicted)
- Boiling Point: 249.7±13.0 °C(Predicted)
- PSA: 46.25
- pka: 12.96±0.50(Predicted)
3-Hexanol, 4-amino-3-ethyl-5-methyl-, (4S)- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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